Cas no 2138231-43-1 (N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide
• CAS No: 2138231-43-1
• MF: C₉H₁₄N₄O₂S
• MW: 242.298059940338
• CID: 6461250
• PubChem ID: 165483499
• Update Time: 2025-07-19

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide
• 2138231-43-1
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]prop-2-ene-1-sulfonamide
• EN300-1131321

• Inchi： 1S/C9H14N4O2S/c1-2-5-16(14,15)12-9-3-4-11-13(9)8-6-10-7-8/h2-4,8,10,12H,1,5-7H2
• InChI Key： FURJPNGTOJDGJN-UHFFFAOYSA-N
• SMILES： S(CC=C)(NC1=CC=NN1C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 242.08374688g/mol
• Monoisotopic Mass: 242.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84.4Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide: A Promising Compound in Modern Medicinal Chemistry

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide, with the CAS number 2138231-43-1, has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities, including antimicrobial, antiviral, and antitumor properties. The integration of a pyrazole ring with an azetidine moiety in its molecular structure provides a scaffold that is highly adaptable for drug design, enabling interactions with multiple biological targets.

The core structure of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide is characterized by a pyrazole ring (a five-membered heterocyclic compound containing two nitrogen atoms) linked to a propenyl chain. The azetidine ring, a four-membered nitrogen-containing heterocycle, is further functionalized with a sulfonamide group, which is known for its ability to modulate enzyme activity and protein interactions. This combination of functional groups creates a versatile platform for the development of targeted therapeutics, particularly in oncology and infectious disease research.

Recent studies have highlighted the potential of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide in the context of cancer therapy. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against a panel of human cancer cell lines, including breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific kinases, such as SRC and EGFR, which are frequently dysregulated in malignant tumors. This finding underscores the importance of the compound's structural features in modulating kinase activity, a critical target in the development of anticancer agents.

Another area of interest is the application of N-3-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide in the treatment of infectious diseases. Research published in Antimicrobial Agents and Chemotherapy in 2024 revealed that the compound demonstrates potent antimicrobial activity against multidrug-resistant bacteria, such as Staphylococcus aureus and Pseudomonas aeruginosa. The sulfonamide group is believed to contribute to this activity by interfering with bacterial cell wall synthesis, a mechanism commonly observed in traditional sulfonamide antibiotics. However, the presence of the pyrazole ring may enhance the compound's ability to disrupt bacterial membrane integrity, offering a novel approach to combat antibiotic resistance.

From a synthetic perspective, the preparation of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide involves a multi-step process that includes the formation of the pyrazole ring through a condensation reaction between a hydrazine derivative and a substituted aldehyde. Subsequent functionalization of the propenyl chain with a sulfonamide group is achieved through a coupling reaction with an appropriate sulfonyl chloride. This synthetic strategy highlights the importance of modular design in the development of complex molecules, allowing for the incorporation of diverse functional groups to optimize biological activity.

Advancements in computational chemistry have further enhanced the understanding of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide's potential. Molecular docking studies have predicted the compound's ability to bind to key protein targets, such as the human epidermal growth factor receptor (HER2) and the tumor necrosis factor receptor (TNFR). These interactions are critical for the compound's therapeutic efficacy, as they enable the modulation of signaling pathways involved in cell proliferation and immune response.

Despite its promising properties, the development of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide as a therapeutic agent requires further investigation into its pharmacokinetic profile and potential side effects. Preclinical studies are currently underway to evaluate the compound's safety and efficacy in animal models, with the aim of advancing it to clinical trials. The ability to optimize its solubility and metabolic stability will be crucial for its translation into a viable treatment option.

In conclusion, N-1-(azetidin-3-yl)-1H-pyrazol-5-ylprop-2-ene-1-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities position it as a promising candidate for the development of novel therapeutics. As research continues to uncover its full potential, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.